6-chloro-N-cyclobutylpyrazin-2-amine

• Molecular Formula: C8H10ClN3
• Molecular Weight: 183.64 g/mol
• IUPAC Name: 6-chloro-N-cyclobutylpyrazin-2-amine
• InChI: InChI=1S/C8H10ClN3/c9-7-4-10-5-8(12-7)11-6-2-1-3-6/h4-6H,1-3H2,(H,11,12)
• InChI Key: KWDXOIHTZPKLRV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=CN=CC(=N2)Cl

Description

6-chloro-N-cyclobutylpyrazin-2-amine is a useful research compound. Its molecular formula is C8H10ClN3 and its molecular weight is 183.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,6-dichloropyrazine (4.47 g), cyclobutanamine (3.8 mL) and potassium carbonate (6.20 g) in DMA (30 mL) was stirred at 80° C. for 14 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with water and saturated brine, dried over magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (solvent gradient: 5-15% ethyl acetate/hexane) to give the title compound (4.42 g, 80%).